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Introduction
Alpha-D-Glucopyranose, pentaacetate, also known as 1,2,3,4,6-penta-O-acetyl-α-D-

glucopyranose, is a fully acetylated derivative of α-D-glucose.[1] In this molecule, all five

hydroxyl groups of the glucose are protected by acetyl groups, rendering it a versatile

intermediate in organic synthesis, particularly in carbohydrate chemistry.[2][3] Its enhanced

stability and solubility in organic solvents, compared to its parent monosaccharide, make it a

key building block for the synthesis of a wide array of glycosides, oligosaccharides, and other

bioactive compounds.[2][3] Beyond its synthetic utility, alpha-D-Glucopyranose, pentaacetate
has garnered attention for its own biological activities, including insulinotropic and antimicrobial

effects.[2][4] This guide provides a comprehensive overview of its chemical properties,

synthesis, characterization, and key applications relevant to research and drug development.

Chemical and Physical Properties
Alpha-D-Glucopyranose, pentaacetate is a white crystalline powder with a bitter taste.[4][5] It

is soluble in water and readily soluble in organic solvents such as ethanol and chloroform.[4]

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1139843?utm_src=pdf-interest
https://www.benchchem.com/product/b1139843?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/g2354
https://www.smolecule.com/products/s714447
https://www.chemimpex.com/products/21949
https://www.smolecule.com/products/s714447
https://www.chemimpex.com/products/21949
https://www.benchchem.com/product/b1139843?utm_src=pdf-body
https://www.smolecule.com/products/s714447
http://www.deyerchem.com/products_detail_e/id/12.html
https://www.benchchem.com/product/b1139843?utm_src=pdf-body
http://www.deyerchem.com/products_detail_e/id/12.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6739582.htm
http://www.deyerchem.com/products_detail_e/id/12.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key physicochemical properties of alpha-D-Glucopyranose, pentaacetate are

summarized in the table below for easy reference and comparison.

Property Value References

Molecular Formula C₁₆H₂₂O₁₁ [6][7][8]

Molecular Weight 390.34 g/mol [6][7][8]

CAS Number 604-68-2 [6][8]

Appearance White crystalline powder [4]

Melting Point 109-113 °C [1][9]

Optical Rotation ([α]20/D) ≥+98° (c=1 in ethanol) [1]

Purity ≥99% [3]

Synthesis of alpha-D-Glucopyranose, pentaacetate
The synthesis of alpha-D-Glucopyranose, pentaacetate is typically achieved through the

acetylation of D-glucose using acetic anhydride.[2] The choice of catalyst and reaction

conditions can influence the anomeric selectivity and overall yield.[10] Due to the anomeric

effect, the α-anomer is thermodynamically more stable than the β-anomer, and thus is the

major product under many synthetic conditions.[10]

Experimental Protocol: Synthesis via Zinc Chloride
Catalysis
This protocol describes a common method for the synthesis of alpha-D-Glucopyranose,
pentaacetate using zinc chloride as a catalyst.[10]

Materials:

D-glucose

Acetic anhydride

Zinc chloride (ZnCl₂)
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Ice water

Methanol

Water

Procedure:

In a round-bottomed flask, combine D-glucose and acetic anhydride. A typical molar ratio is

1:12.58 (glucose:acetic anhydride).[10]

Add zinc chloride as a catalyst. A suitable molar ratio of glucose to zinc chloride is 1:0.44.[10]

Heat the reaction mixture to 100°C with continuous stirring for 4 hours.[10]

After the reaction is complete, cool the flask to room temperature.

Carefully pour the reaction mixture into a beaker containing ice water with stirring to

precipitate the product.[11]

Collect the crude product by vacuum filtration and wash with cold water.[11]

Recrystallize the crude product from a mixture of methanol and water to obtain pure alpha-
D-Glucopyranose, pentaacetate.[11]

Dry the purified product under vacuum.

Synthesis Workflow Diagram
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Synthesis Workflow of alpha-D-Glucopyranose, pentaacetate

D-Glucose + Acetic Anhydride

Add ZnCl2 Catalyst

Heat at 100°C for 4h

Cool to Room Temperature

Precipitate in Ice Water

Vacuum Filtration

Recrystallization (Methanol/Water)

Pure alpha-D-Glucopyranose, pentaacetate

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of alpha-D-Glucopyranose,
pentaacetate.
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Characterization
The structure and purity of synthesized alpha-D-Glucopyranose, pentaacetate are confirmed

using various analytical techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared

(IR) spectroscopy.[2]

Experimental Protocol: NMR Spectroscopy
Sample Preparation:

Dissolve approximately 10-20 mg of the purified product in about 0.5-0.7 mL of deuterated

chloroform (CDCl₃).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

Process the acquired data (Fourier transformation, phasing, and baseline correction).

NMR Data Summary
The following table summarizes the characteristic ¹H NMR chemical shifts for alpha-D-
Glucopyranose, pentaacetate in CDCl₃.[12]
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Proton Chemical Shift (ppm) Multiplicity

H-1 6.33 d

H-2 5.47 t

H-3 5.12 t

H-4 5.11 t

H-5 4.27 ddd

H-6a 4.13 dd

H-6b 4.10 dd

Acetyl CH₃ 2.19, 2.10, 2.05, 2.03, 2.02 s

Biological Activities and Applications
Alpha-D-Glucopyranose, pentaacetate is not merely a synthetic intermediate; it exhibits a

range of biological activities that are of interest to drug development professionals.

Insulinotropic Action
A significant biological activity of alpha-D-Glucopyranose, pentaacetate is its ability to

stimulate insulin secretion from pancreatic beta cells.[2][8] Studies have shown that it can

cause an immediate increase in insulin output, suggesting its potential as a novel insulin

secretagogue.[2][4] The proposed mechanism involves its uptake by islet cells, followed by

hydrolysis to generate intracellular D-glucose, which then enters the metabolic pathways that

trigger insulin release.[13]

Antimicrobial Properties
The compound has demonstrated antimicrobial activity against a variety of pathogens,

including Shigella dysenteriae and Candida albicans.[2][4] This suggests its potential for

development as an antimicrobial agent.

Other Applications
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Beyond its direct biological effects, alpha-D-Glucopyranose, pentaacetate serves as a crucial

precursor in the synthesis of various bioactive molecules and has applications in other fields:

Pharmaceuticals: It is a key intermediate for synthesizing glycosides and other bioactive

compounds, often improving their bioavailability.[2]

Agriculture: It can be used as a plant growth regulator.[4]

Environmental Chemistry: It has been explored as a phase-change solvent for carbon

dioxide absorption.[2]

Logical Relationship Diagram: From Synthesis to
Application

From Synthesis to Application of alpha-D-Glucopyranose, pentaacetate

Core Compound

Biological Activities Applications

alpha-D-Glucopyranose,
pentaacetate

Insulin Secretion

stimulates

Antimicrobial Activity

exhibits

Pharmaceutical Synthesis

is an intermediate for

Agriculture

is used in

Environmental Chemistry

is used in

Click to download full resolution via product page

Caption: The relationship between the core compound and its biological activities and

applications.
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Alpha-D-Glucopyranose, pentaacetate is a molecule of significant interest in both synthetic

chemistry and pharmacology. Its well-established synthesis and versatile reactivity make it an

invaluable tool for creating complex carbohydrate-containing molecules. Furthermore, its

inherent biological activities, particularly its insulinotropic effects, open avenues for its

investigation as a potential therapeutic agent. This guide has provided a technical overview of

its properties, synthesis, and applications to support further research and development in these

areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139843#what-is-alpha-d-glucopyranose-
pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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